Cas no 901928-06-1 (3-(Naphthalen-1-yl)-1,2-oxazole-5-carboxylic acid)

• Product Name: 3-(Naphthalen-1-yl)-1,2-oxazole-5-carboxylic acid
• CAS No: 901928-06-1
• MF: C₁₄H₉NO₃
• MW: 239.226163625717
• CID: 5894708
• PubChem ID: 43150128
• Update Time: 2025-08-05

3-(Naphthalen-1-yl)-1,2-oxazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 901928-06-1
• 3-(naphthalen-1-yl)-1,2-oxazole-5-carboxylic acid
• EN300-1840979
• 3-(Naphthalen-1-yl)-1,2-oxazole-5-carboxylic acid

• Inchi： 1S/C14H9NO3/c16-14(17)13-8-12(15-18-13)11-7-3-5-9-4-1-2-6-10(9)11/h1-8H,(H,16,17)
• InChI Key： MLHBLMRWWCHSOT-UHFFFAOYSA-N
• SMILES： O1C(C(=O)O)=CC(C2=CC=CC3C=CC=CC2=3)=N1

Computed Properties

• Exact Mass: 239.058243149g/mol
• Monoisotopic Mass: 239.058243149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 63.3Ų

Additional information on 3-(Naphthalen-1-yl)-1,2-oxazole-5-carboxylic acid

Professional Introduction to 3-(Naphthalen-1-yl)-1,2-oxazole-5-carboxylic Acid (CAS No. 901928-06-1)

3-(Naphthalen-1-yl)-1,2-oxazole-5-carboxylic acid (CAS No. 901928-06-1) is a sophisticated organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural framework, combines a naphthalene moiety with an oxazole ring, making it a versatile scaffold for further chemical modifications and biological evaluations. The oxazole core is particularly noteworthy due to its presence in numerous bioactive molecules, which has spurred extensive interest in its derivatives.

The structural composition of 3-(Naphthalen-1-yl)-1,2-oxazole-5-carboxylic acid imparts several advantageous properties that make it a valuable intermediate in synthetic chemistry. The naphthalene ring contributes to the molecule's hydrophobicity, while the oxazole ring introduces a heterocyclic system that can participate in various hydrogen bonding interactions. These features are particularly relevant in the design of drug candidates, where optimal solubility and binding affinity are critical factors.

In recent years, the pharmaceutical industry has seen a surge in the development of novel heterocyclic compounds due to their diverse biological activities. Among these, oxazole derivatives have been extensively studied for their potential applications in treating various diseases, including infectious disorders and chronic conditions. The introduction of a naphthalene group into the oxazole scaffold enhances the compound's pharmacokinetic profile, making it an attractive candidate for further exploration.

One of the most compelling aspects of 3-(Naphthalen-1-yl)-1,2-oxazole-5-carboxylic acid is its potential as a building block for more complex molecules. Researchers have leveraged this compound to synthesize novel analogs with enhanced biological activity. For instance, modifications at the carboxylic acid position have led to derivatives with improved binding affinity to specific biological targets. These findings underscore the importance of this compound in medicinal chemistry and highlight its role as a key intermediate in drug discovery.

The synthesis of 3-(Naphthalen-1-yl)-1,2-oxazole-5-carboxylic acid involves multi-step organic transformations that showcase the ingenuity of modern synthetic methodologies. The process typically begins with the functionalization of a naphthalene derivative, followed by the introduction of an oxazole ring through cyclization reactions. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve high yields and purity levels. These synthetic strategies not only highlight the versatility of 3-(Naphthalen-1-yl)-1,2-oxazole-5-carboxylic acid but also demonstrate the progress made in synthetic organic chemistry.

In terms of biological activity, preliminary studies on 3-(Naphthalen-1-yl)-1,2-oxazole-5-carboxylic acid have revealed promising results. The compound has shown potential inhibitory effects on certain enzymes and receptors implicated in various pathological conditions. For example, derivatives of this scaffold have demonstrated anti-inflammatory properties by modulating key signaling pathways. Such findings are particularly encouraging given the increasing demand for targeted therapies that address specific molecular mechanisms.

The integration of computational methods into drug discovery has further accelerated the evaluation of compounds like 3-(Naphthalen-1-yl)-1,2-oxazole-5-carboxylic acid. Molecular modeling techniques have been employed to predict binding interactions between this compound and biological targets, providing valuable insights into its mechanism of action. These computational approaches complement experimental studies by offering rapid and cost-effective screening tools. As a result, researchers can more efficiently identify promising candidates for further development.

The future prospects of 3-(Naphthalen-1-yl)-1,2-oxazole-5-carboxylic acid are vast and exciting. Ongoing research aims to expand its applications in pharmaceuticals by exploring new synthetic pathways and evaluating its efficacy in preclinical models. Additionally, collaborations between academic institutions and pharmaceutical companies are expected to yield innovative derivatives with enhanced therapeutic potential. The continued investigation into this compound underscores its significance as a cornerstone in modern medicinal chemistry.

In conclusion, 3-(Naphthalen-1-yloxy)-5-carboxylic acid (CAS No. 90192806) represents a compelling example of how structural innovation can lead to novel bioactive molecules. Its unique combination of a naphthalene group and an oxazole ring makes it a versatile scaffold for drug discovery efforts. With advancements in synthetic chemistry and computational methods, this compound is poised to play a pivotal role in the development of next-generation therapeutics.